Cas no 35121-42-7 (Pregn-4-ene-3,20-dione,17,18,21-trihydroxy- (9CI))

• Product Name: Pregn-4-ene-3,20-dione,17,18,21-trihydroxy- (9CI)
• CAS No: 35121-42-7
• MF: C₂₁H₃₀O₅
• MW: 362.459907054901
• CID: 305593
• PubChem ID: 3082415
• Update Time: 2025-04-19

Pregn-4-ene-3,20-dione,17,18,21-trihydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,17,18,21-trihydroxy- (9CI)
• (8R,9S,10R,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-13-(hydroxymethyl)-10-methyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
• 17,18,21-Trihydroxypregn-4-ene-3,20-dione
• pregn-4-ene-3,20-dione, 17,18,21-trihydroxy-
• 35121-42-7
• DTXSID80956556
• CHEBI:195179
• 11-desoxy-17,18-dihydroxycorticosterone
• 18-Hydroxy-11-deoxycortisol

• Inchi： 1S/C21H30O5/c1-19-7-4-14(24)10-13(19)2-3-15-16(19)5-8-20(12-23)17(15)6-9-21(20,26)18(25)11-22/h10,15-17,22-23,26H,2-9,11-12H2,1H3/t15-,16+,17+,19+,20-,21+/m1/s1
• InChI Key： TXZGUJHXOGBBMR-OHXCOFTBSA-N
• SMILES： O[C@]1(C(CO)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21CO)=O

Computed Properties

• Exact Mass: 362.2094
• Monoisotopic Mass: 362.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• PSA: 94.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids